Ethyl 1-{3-[(2-chlorophenyl)amino]-3-oxopropyl}piperidine-4-carboxylate

• Molecular Formula: C17H23ClN2O3
• Molecular Weight: 338.8 g/mol
• IUPAC Name: ethyl 1-[3-(2-chloroanilino)-3-oxopropyl]piperidine-4-carboxylate
• InChI: InChI=1S/C17H23ClN2O3/c1-2-23-17(22)13-7-10-20(11-8-13)12-9-16(21)19-15-6-4-3-5-14(15)18/h3-6,13H,2,7-12H2,1H3,(H,19,21)
• InChI Key: AKVSDAFSURZRKP-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCN(CC1)CCC(=O)NC2=CC=CC=C2Cl

Description

Ethyl 1-{3-[(2-chlorophenyl)amino]-3-oxopropyl}piperidine-4-carboxylate is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as ECPP and is used in various research studies due to its unique properties.

Mechanism of Action

ECPP acts as an inhibitor of the dopamine transporter (DAT). It binds to the DAT and prevents the reuptake of dopamine into the presynaptic neuron. This results in an increase in the concentration of dopamine in the synaptic cleft, leading to increased dopamine signaling. ECPP has also been found to have an affinity for the serotonin transporter (SERT) and norepinephrine transporter (NET).
Biochemical and Physiological Effects:
ECPP has been found to have various biochemical and physiological effects. It has been found to increase the release of dopamine in the striatum, leading to increased locomotor activity. ECPP has also been found to increase the release of serotonin and norepinephrine in certain areas of the brain, leading to increased mood and arousal.

Advantages and Limitations for Lab Experiments

ECPP has various advantages and limitations for lab experiments. One of the advantages is that it is a potent and selective inhibitor of the DAT. This makes it a useful tool for studying the effects of drugs on the dopamine system. However, one of the limitations is that ECPP has a short half-life, which can make it difficult to use in certain experiments.

Future Directions

There are various future directions for the use of ECPP in scientific research. One direction is the development of new drugs that can be used to treat various neurological disorders such as Parkinson's disease. ECPP can also be used to study the effects of drugs on the dopamine system in various animal models. Another direction is the development of new imaging techniques that can be used to visualize the effects of ECPP on the dopamine system in vivo.
Conclusion:
In conclusion, Ethyl 1-{3-[(2-chlorophenyl)amino]-3-oxopropyl}piperidine-4-carboxylate is a chemical compound that has gained significant attention in the field of scientific research. It has unique properties that make it useful in various research studies. ECPP has been found to be a potent and selective inhibitor of the DAT, with various biochemical and physiological effects. There are various future directions for the use of ECPP in scientific research, including the development of new drugs and imaging techniques.

Synthesis Methods

Ethyl 1-{3-[(2-chlorophenyl)amino]-3-oxopropyl}piperidine-4-carboxylate can be synthesized using a simple method. The synthesis involves the reaction of 1-(2-chlorophenyl)piperidin-4-amine with ethyl 3-oxobutanoate in the presence of a suitable catalyst. The resulting product is then purified using various techniques such as column chromatography to obtain ECPP in its pure form.

Scientific Research Applications

ECPP has been extensively used in scientific research due to its unique properties. It has been used as a reference compound in various studies related to the development of new drugs. ECPP has also been used to study the effects of certain drugs on the central nervous system. It has been found to be useful in the development of drugs that can be used to treat various neurological disorders such as Parkinson's disease.